N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)-N-(2-methoxyethyl)acetamide

• CAS No.: 354824-10-5
• Molecular Formula: C15H14ClNO4
• Molecular Weight: 307.73 g/mol
• IUPAC Name: N-(3-chloro-1,4-dioxonaphthalen-2-yl)-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C15H14ClNO4/c1-9(18)17(7-8-21-2)13-12(16)14(19)10-5-3-4-6-11(10)15(13)20/h3-6H,7-8H2,1-2H3
• InChI Key: QZUINWYTHMCTQK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CCOC)C1=C(C(=O)C2=CC=CC=C2C1=O)Cl

Description

N-(3-chloro-1,4-dioxo-1,4-dihydronaphthalen-2-yl)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C15H14ClNO4 and its molecular weight is 307.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A few drops of concentrated sulfuric acid was added to a solution of 2-chloro-3-[(2-methoxyethyl)amino]-1,4-naphthoquinone (33 g) in acetic anhydride (100 ml) and the mixture was stirred at 45° C. for 1 hour. By adding ethanol (100 ml) to the reaction solution, excess acetic anhydride was esterified. After cooling, ethyl acetate was added to the reaction solution and the mixture was washed with water and brine and then dried over anhydrous sodium sulfate. The solvent was evaporated and the residue was crystallized from diethyl ether to give N-(3-chloro-1,4-dihydro-1,4-dioxo-2-naphthalenyl)-N-(2-methoxyethyl)acetamide (29 g) as a yellow powder.